Cas no 2940952-80-5 (Tert-butyl 3-(azetidin-2-yl)azetidine-1-carboxylate;hemi(oxalic acid))

• Product Name: Tert-butyl 3-(azetidin-2-yl)azetidine-1-carboxylate;hemi(oxalic acid)
• CAS No: 2940952-80-5
• MF: C₂₄H₄₂N₄O₈
• MW: 514.612287044525
• CID: 6800680
• PubChem ID: 170907592
• Update Time: 2025-06-14

Tert-butyl 3-(azetidin-2-yl)azetidine-1-carboxylate;hemi(oxalic acid) Chemical and Physical Properties

Names and Identifiers

• G15272
• TERT-BUTYL 3-(AZETIDIN-2-YL)AZETIDINE-1-CARBOXYLATE HEMI(OXALIC ACID)
• 2940952-80-5
• tert-butyl 3-(azetidin-2-yl)azetidine-1-carboxylate;hemi(oxalic acid)
• Tert-butyl 3-(azetidin-2-yl)azetidine-1-carboxylate;hemi(oxalic acid)

• Inchi： 1S/2C11H20N2O2.C2H2O4/c2*1-11(2,3)15-10(14)13-6-8(7-13)9-4-5-12-9;3-1(4)2(5)6/h2*8-9,12H,4-7H2,1-3H3;(H,3,4)(H,5,6)
• InChI Key： LGNZPWBBUVWFCO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C1)C1CCN1)=O.O(C(C)(C)C)C(N1CC(C1)C1CCN1)=O.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 514.30026431g/mol
• Monoisotopic Mass: 514.30026431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 325
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 158Ų

Additional information on Tert-butyl 3-(azetidin-2-yl)azetidine-1-carboxylate;hemi(oxalic acid)

Comprehensive Overview of Tert-butyl 3-(azetidin-2-yl)azetidine-1-carboxylate;hemi(oxalic acid) (CAS No. 2940952-80-5)

The compound Tert-butyl 3-(azetidin-2-yl)azetidine-1-carboxylate;hemi(oxalic acid) (CAS No. 2940952-80-5) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique azetidine and carboxylate functional groups, serves as a critical intermediate in the synthesis of bioactive compounds. Its structural complexity and versatility make it a valuable asset in drug discovery, particularly in the development of novel therapeutics targeting neurological and metabolic disorders.

One of the most intriguing aspects of Tert-butyl 3-(azetidin-2-yl)azetidine-1-carboxylate;hemi(oxalic acid) is its role in the design of small molecule inhibitors. Researchers are increasingly exploring its potential in modulating enzyme activity and receptor interactions, which aligns with the growing demand for precision medicine. The compound's hemi(oxalic acid) moiety further enhances its solubility and bioavailability, making it a preferred choice for formulation scientists. These properties are particularly relevant in the context of orphan drugs and rare disease treatments, where optimizing pharmacokinetics is paramount.

In recent years, the scientific community has witnessed a surge in interest around azetidine-containing compounds, driven by their conformational rigidity and metabolic stability. Tert-butyl 3-(azetidin-2-yl)azetidine-1-carboxylate;hemi(oxalic acid) exemplifies this trend, as its bicyclic structure offers a robust scaffold for further derivatization. This has led to its incorporation in libraries for high-throughput screening (HTS), where it aids in identifying lead compounds with improved efficacy and safety profiles. The compound's compatibility with green chemistry principles also resonates with the industry's shift toward sustainable synthesis methods.

The pharmacological potential of Tert-butyl 3-(azetidin-2-yl)azetidine-1-carboxylate;hemi(oxalic acid) extends to its applicability in central nervous system (CNS) drug development. Its ability to cross the blood-brain barrier (BBB) has been a focal point for neuroscientists investigating neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, the compound's carbamate functionality provides a protective group strategy, enabling controlled release and targeted delivery—a feature highly sought after in prodrug design.

From a synthetic chemistry perspective, the preparation of Tert-butyl 3-(azetidin-2-yl)azetidine-1-carboxylate;hemi(oxalic acid) involves sophisticated techniques such as ring-closing metathesis and asymmetric catalysis. These methods underscore the compound's relevance in advancing stereoselective synthesis, a key area of interest for academic and industrial researchers alike. The inclusion of oxalic acid as a counterion further enhances its crystallinity, facilitating purification and characterization—a critical factor in regulatory compliance.

The commercial viability of Tert-butyl 3-(azetidin-2-yl)azetidine-1-carboxylate;hemi(oxalic acid) is underscored by its presence in catalogs of leading fine chemical suppliers. Its demand is projected to grow in tandem with the expansion of biopharmaceutical pipelines, particularly in niche therapeutic areas. As the industry prioritizes structure-activity relationship (SAR) studies, this compound's modular architecture positions it as a cornerstone for iterative optimization campaigns.

In conclusion, Tert-butyl 3-(azetidin-2-yl)azetidine-1-carboxylate;hemi(oxalic acid) (CAS No. 2940952-80-5) represents a convergence of synthetic innovation and therapeutic potential. Its multifaceted applications—from drug discovery to material science—highlight its enduring value in contemporary research. As scientific inquiries into heterocyclic chemistry deepen, this compound is poised to remain at the forefront of cutting-edge developments.